Cas no 920504-09-2 (Benzene, 1-ethoxy-4,5-diiodo-2-nitro-)
920504-09-2 structure
Product Name:Benzene, 1-ethoxy-4,5-diiodo-2-nitro-
CAS No:920504-09-2
MF:C8H7I2NO3
MW:418.955026865005
CID:756693
PubChem ID:71424122
Update Time:2025-04-19
Benzene, 1-ethoxy-4,5-diiodo-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-ethoxy-4,5-diiodo-2-nitro-
- 1-ethoxy-4,5-diiodo-2-nitrobenzene
- DTXSID80842925
- 920504-09-2
-
- Inchi: 1S/C8H7I2NO3/c1-2-14-8-4-6(10)5(9)3-7(8)11(12)13/h3-4H,2H2,1H3
- InChI Key: KHKFLZFZDUEORF-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=C(C=1)OCC)[N+](=O)[O-])I
Computed Properties
- Exact Mass: 418.85154g/mol
- Monoisotopic Mass: 418.85154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55Ų
Benzene, 1-ethoxy-4,5-diiodo-2-nitro- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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